Cas no 1805550-32-6 (2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine
• CAS No: 1805550-32-6
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4891189
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine

• Inchi： 1S/C7H5F2IN2O3/c1-15-3-2-4(10)11-5(7(8)9)6(3)12(13)14/h2,7H,1H3
• InChI Key： CBUDWUDZIJTZDO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine

Introduction to 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine (CAS No. 1805550-32-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine, identified by the chemical identifier CAS No. 1805550-32-6, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of pharmacological properties and industrial applications.

The structural framework of 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine incorporates several key functional groups, including a difluoromethyl substituent, an iodo atom, a methoxy group, and a nitro group. These substituents not only contribute to the compound's distinct chemical properties but also open up numerous possibilities for further chemical modifications and derivatization, making it a valuable scaffold for drug discovery and material science research.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. In recent years, compounds featuring difluoromethyl groups have been extensively studied for their potential in developing antiviral, anticancer, and anti-inflammatory agents. For instance, studies have demonstrated that the introduction of a difluoromethyl moiety can significantly improve the bioavailability and duration of action of small molecule drugs by reducing their susceptibility to enzymatic degradation.

The presence of an iodo atom in the pyridine ring provides another layer of reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of biologically active compounds. The iodo substituent also serves as a handle for further functionalization via metal-halogen exchange or direct arylation strategies, facilitating the development of novel derivatives with tailored properties.

The methoxy group contributes to the electron-donating nature of the pyridine ring, influencing its electronic properties and reactivity. This feature is particularly useful in medicinal chemistry where electronic tuning can modulate binding interactions with biological targets. Additionally, the methoxy group can participate in hydrogen bonding interactions, enhancing the solubility and bioavailability of drug candidates.

On the other hand, the nitro group introduces a strong electron-withdrawing effect into the molecule, which can influence both its electronic properties and its reactivity. Historically, nitro groups have been used in medicinal chemistry for their ability to serve as versatile handles for further functionalization via reduction or diazotization reactions. In modern drug discovery, nitro-containing compounds have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine. For example, transition-metal-catalyzed C-H activation techniques have enabled direct functionalization at previously inaccessible positions within the pyridine ring. These methods have allowed researchers to introduce additional substituents with high precision, leading to novel derivatives with enhanced biological activity.

In the realm of medicinal chemistry, 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine has been employed as a key intermediate in the synthesis of various bioactive molecules. One notable area of research involves its use in developing kinase inhibitors, which are critical targets for treating cancers and inflammatory diseases. The combination of electron-withdrawing groups such as the nitro group and electron-donating groups like the methoxy group makes this compound an ideal candidate for modulating kinase activity through precise structural modifications.

Furthermore, the compound has shown promise in the development of antimicrobial agents. The unique structural features of 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine contribute to its ability to interact with bacterial enzymes and cell wall components, disrupting essential biological processes. Preliminary studies have indicated that derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, highlighting their potential as lead compounds for novel antibiotics.

The field of agrochemicals has also benefited from the exploration of 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine. Its structural motifs are similar to those found in many herbicides and fungicides, suggesting that it could serve as a valuable scaffold for developing next-generation crop protection agents. By leveraging its reactivity and functional group diversity, researchers aim to create compounds that are more effective at controlling pests while minimizing environmental impact.

From a materials science perspective, 2-(Difluoromethyl)-6-iodo-4-methoxy-3-nitropyridine CAS No 1805550-32 6 has been investigated for its potential applications in organic electronics . The presence o fluorinated aromatic systems often enhances charge transport properties , making this compound suitable f use i semiconductors OLEDs (organic light-emitting diodes) or photovoltaic cells . Additionally , its ability t undergo metal-catalyzed cross-coupling reactions allows f designing complex molecular architectures with tailored electronic characteristics . p >

The synthesis o this compound typically involves multi-step organic transformations starting fr readily available precursors . A common synthetic route begins w introducing an iodide substituent onto a pyridine backbone followed b selective methylation n o position 4 . Subsequent nitration o position 3 completes t he core structure before final installation o he difluoromethyl group via cross-coupling w brominated intermediates . This approach leverages well-established palladium-catalyzed coupling reactions which offer high selectivity n functionalizing sparsely substituted aromatic systems . p >

To ensure optimal performance during synthesis , careful consideration must be given t reaction conditions including temperature solvents catalyst loading n purification techniques . For instance , excessive heating may lead t unwanted side reactions such as dehalogenation or decomposition , while impure starting materials could introduce contaminants affecting downstream processing . Advanced analytical methods like HPLC mass spectrometry n NMR spectroscopy play crucial roles n monitoring reaction progress verifying product identity n assessing purity levels . p >

In terms o handling storage this chemical should be kept under inert atmosphere away fr moisture light sources n incompatible substances such as strong oxidizers acids bases . Proper personal protective equipment including gloves lab coats face shields must be worn when working w this material t minimize exposure risks . Although no significant toxicological data exist regarding chronic exposure proper precautions align w established guidelines f handling hazardous chemicals safely . p >

Future research directions may explore new synthetic pathways enabling more efficient production scales reduced costs improved yields n greener methodologies . Additionally , expanding exploration into untapped biological spaces could uncover novel therapeutic applications beyond current focuses on cancer antimicrobial s agrotechnology materials science fields continue t evolve so will opportunities presented b versatile building blocks like *2-(Difluoromethyl)-6 -iodo -4 -methoxy -3 -nitropyridine* CAS No 1805550 -32 -6 serving basis f innovation across multiple disciplines . p >